Cas no 2060061-17-6 (1-(2,6-dichlorophenyl)cyclopentylmethanol)

• Product Name: 1-(2,6-dichlorophenyl)cyclopentylmethanol
• CAS No: 2060061-17-6
• MF: C₁₂H₁₄Cl₂O
• MW: 245.144961833954
• MDL: MFCD28465249
• CID: 5193458
• PubChem ID: 124298055
• Update Time: 2025-05-23

1-(2,6-dichlorophenyl)cyclopentylmethanol Chemical and Physical Properties

Names and Identifiers

• Cyclopentanemethanol, 1-(2,6-dichlorophenyl)-
• 1-(2,6-dichlorophenyl)cyclopentylmethanol

• MDL： MFCD28465249
• Inchi： 1S/C12H14Cl2O/c13-9-4-3-5-10(14)11(9)12(8-15)6-1-2-7-12/h3-5,15H,1-2,6-8H2
• InChI Key： PPPXFMLPCIOQPS-UHFFFAOYSA-N
• SMILES： C1(C2=C(Cl)C=CC=C2Cl)(CO)CCCC1

Additional information on 1-(2,6-dichlorophenyl)cyclopentylmethanol

1-(2,6-Dichlorophenyl)cyclopentylmethanol (CAS 2060061-17-6): A Comprehensive Overview

1-(2,6-Dichlorophenyl)cyclopentylmethanol (CAS 2060061-17-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule, characterized by its unique cyclopentylmethanol structure and 2,6-dichlorophenyl substitution, serves as a valuable intermediate in the synthesis of various bioactive compounds. Its molecular formula is C₁₂H₁₄Cl₂O, with a molecular weight of 245.14 g/mol.

The compound's structural features, including the dichlorophenyl group and the cyclopentyl alcohol moiety, make it particularly interesting for researchers exploring novel drug candidates. Recent studies have highlighted its potential as a building block for central nervous system (CNS) targeting molecules, aligning with current pharmaceutical trends focusing on neurological disorders. The presence of both aromatic and aliphatic components in 1-(2,6-dichlorophenyl)cyclopentylmethanol allows for diverse chemical modifications, making it a versatile intermediate in medicinal chemistry.

From a synthetic chemistry perspective, CAS 2060061-17-6 demonstrates interesting reactivity patterns. The cyclopentylmethanol group can undergo various transformations, including oxidation to ketones or further functionalization through substitution reactions. Meanwhile, the 2,6-dichlorophenyl ring offers opportunities for cross-coupling reactions, a topic of significant interest in modern organic synthesis methodologies. These properties make it valuable for researchers investigating Pd-catalyzed coupling reactions or asymmetric synthesis approaches.

The pharmaceutical industry has shown growing interest in 1-(2,6-dichlorophenyl)cyclopentylmethanol derivatives due to their potential biological activities. While the compound itself isn't typically used as an active pharmaceutical ingredient (API), its structural framework appears in several drug discovery programs. Current research trends suggest applications in developing GABA receptor modulators and neuroprotective agents, addressing the increasing demand for treatments targeting neurodegenerative conditions.

In terms of physical properties, 1-(2,6-dichlorophenyl)cyclopentylmethanol typically presents as a white to off-white crystalline powder at room temperature. Its solubility profile shows moderate solubility in common organic solvents like dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO), but limited solubility in water. These characteristics are important considerations for researchers planning synthetic routes or purification processes involving this compound.

The synthesis of CAS 2060061-17-6 generally involves multi-step organic transformations, often starting from commercially available 2,6-dichlorobenzene derivatives. Modern synthetic approaches frequently employ Grignard reactions or organolithium chemistry to construct the cyclopentylmethanol moiety. Recent literature highlights innovative methods using transition metal catalysis to improve yield and selectivity, reflecting the broader industry shift toward more efficient synthetic methodologies.

Quality control and characterization of 1-(2,6-dichlorophenyl)cyclopentylmethanol typically involve advanced analytical techniques. High-performance liquid chromatography (HPLC) and gas chromatography (GC) are commonly used for purity assessment, while structural confirmation relies on nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These analytical methods ensure the compound meets the stringent requirements for pharmaceutical intermediates.

From a market perspective, the demand for 1-(2,6-dichlorophenyl)cyclopentylmethanol has shown steady growth, particularly from contract research organizations (CROs) and pharmaceutical companies engaged in central nervous system drug discovery. The compound's availability from specialty chemical suppliers has increased in recent years, with manufacturers offering various purity grades (typically 95-98%) to meet different research needs. Current pricing trends reflect its status as a research-grade specialty chemical rather than a bulk commodity.

Storage and handling recommendations for CAS 2060061-17-6 suggest keeping the material in a cool, dry environment, preferably under inert atmosphere for long-term storage. While not classified as highly hazardous, standard laboratory precautions for organic compounds apply, including the use of personal protective equipment and proper ventilation. These handling considerations align with general laboratory safety protocols for research chemicals.

Future research directions involving 1-(2,6-dichlorophenyl)cyclopentylmethanol may explore its potential in asymmetric catalysis or as a chiral building block for enantioselective synthesis. The compound's structural features make it an interesting candidate for developing chiral auxiliaries or ligands for asymmetric transformations, areas of significant interest in modern synthetic chemistry. Additionally, its potential applications in material science, particularly in the development of specialty polymers, represent another promising research avenue.

For researchers considering working with 1-(2,6-dichlorophenyl)cyclopentylmethanol, several key considerations emerge. The compound's stability under various conditions, its reactivity toward different reagents, and its potential as a synthetic intermediate all warrant careful evaluation. Recent publications suggest particular promise in developing novel heterocyclic compounds through further derivatization of this versatile building block.

In conclusion, 1-(2,6-dichlorophenyl)cyclopentylmethanol (CAS 2060061-17-6) represents an important synthetic intermediate with diverse applications in pharmaceutical research and organic synthesis. Its unique structural features and synthetic versatility continue to make it valuable for researchers exploring new chemical entities, particularly in the realm of neurologically active compounds. As synthetic methodologies advance and drug discovery efforts intensify, the significance of this compound and its derivatives will likely continue to grow in the scientific community.